2-((6-acetamidopyridazin-3-yl)thio)-N-(thiazol-2-yl)acetamide

• IUPAC Name: 2-(6-acetamidopyridazin-3-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C11H11N5O2S2/c1-7(17)13-8-2-3-10(16-15-8)20-6-9(18)14-11-12-4-5-19-11/h2-5H,6H2,1H3,(H,12,14,18)(H,13,15,17)
• InChI Key: POLLIZUZZZEQLZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NN=C(C=C1)SCC(=O)NC2=NC=CS2
• Molecular Formula: C11H11N5O2S2
• Molecular Weight: 309.4 g/mol

Description

2-((6-acetamidopyridazin-3-yl)thio)-N-(thiazol-2-yl)acetamide, also known as AP-3, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 2-((6-acetamidopyridazin-3-yl)thio)-N-(thiazol-2-yl)acetamide involves the inhibition of certain enzymes and signaling pathways that are involved in cancer growth and inflammation. 2-((6-acetamidopyridazin-3-yl)thio)-N-(thiazol-2-yl)acetamide has been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory molecules. 2-((6-acetamidopyridazin-3-yl)thio)-N-(thiazol-2-yl)acetamide also inhibits the activation of the nuclear factor kappa B (NF-κB) signaling pathway, which is involved in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
2-((6-acetamidopyridazin-3-yl)thio)-N-(thiazol-2-yl)acetamide has been found to have several biochemical and physiological effects, including the inhibition of cancer cell growth, the reduction of inflammation, and the modulation of immune responses. 2-((6-acetamidopyridazin-3-yl)thio)-N-(thiazol-2-yl)acetamide has also been found to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of 2-((6-acetamidopyridazin-3-yl)thio)-N-(thiazol-2-yl)acetamide is its potential as a therapeutic agent for cancer and inflammation. However, there are limitations to its use in lab experiments, including its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

For research on 2-((6-acetamidopyridazin-3-yl)thio)-N-(thiazol-2-yl)acetamide include further investigation of its mechanism of action, its potential as a therapeutic agent for cancer and inflammation, and its safety and toxicity profiles. Additionally, research on the synthesis of 2-((6-acetamidopyridazin-3-yl)thio)-N-(thiazol-2-yl)acetamide and its derivatives may lead to the development of more potent and selective compounds with improved pharmacological properties.

Synthesis Methods

2-((6-acetamidopyridazin-3-yl)thio)-N-(thiazol-2-yl)acetamide can be synthesized through a multi-step process that involves the reaction of 6-chloropyridazine-3-carboxylic acid with thioacetamide and thiazole-2-carboxylic acid. The resulting product is purified through recrystallization to obtain 2-((6-acetamidopyridazin-3-yl)thio)-N-(thiazol-2-yl)acetamide in high yield and purity.

Scientific Research Applications

2-((6-acetamidopyridazin-3-yl)thio)-N-(thiazol-2-yl)acetamide has been found to have potential applications in the field of medicine, particularly in the treatment of cancer and inflammation. Several studies have shown that 2-((6-acetamidopyridazin-3-yl)thio)-N-(thiazol-2-yl)acetamide can inhibit the growth of cancer cells and reduce inflammation in animal models.